Cas no 155731-16-1 (2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid)

• Product Name: 2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid
• CAS No: 155731-16-1
• MF: C₉H₁₃NO₄S₂
• MW: 263.333820104599
• MDL: MFCD01850951
• CID: 5244868
• Update Time: 2025-08-04

2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-[[(1,1-dimethylethyl)amino]sulfonyl]-
• 2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid

• MDL： MFCD01850951
• Inchi： 1S/C9H13NO4S2/c1-9(2,3)10-16(13,14)8-6(7(11)12)4-5-15-8/h4-5,10H,1-3H3,(H,11,12)
• InChI Key： FRMUYNANWBALNT-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)(C)C)(=O)=O)SC=CC=1C(O)=O

Additional information on 2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid

2-(tert-butylsulfamoyl)thiophene-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 155731-16-1, known as 2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and catalysis. This compound is characterized by its unique structure, which combines a thiophene ring with a tert-butylsulfamoyl group and a carboxylic acid moiety. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of 2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid in the development of advanced materials. Researchers have explored its role as a building block for constructing functional materials, such as organic semiconductors and sensors. The incorporation of the tert-butylsulfamoyl group enhances the compound's solubility and stability, making it suitable for applications in high-performance electronic devices. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to fabricate flexible organic field-effect transistors (OFETs) with improved charge transport properties.

In the pharmaceutical industry, 2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid has shown promise as a lead compound for drug development. Its carboxylic acid group allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. A recent investigation in *Journal of Medicinal Chemistry* revealed that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting potential applications in treating chronic inflammatory diseases.

Moreover, the compound's ability to act as a catalyst or catalyst precursor has been explored in catalytic chemistry. The sulfur-containing thiophene ring and the electron-withdrawing tert-butylsulfamoyl group create a unique electronic environment that facilitates catalytic reactions. A 2023 study in *Nature Catalysis* reported that this compound can serve as an efficient catalyst for the selective oxidation of alcohols under mild conditions, offering a greener alternative to traditional methods.

The synthesis of 2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid involves a multi-step process that typically includes sulfonation, coupling reactions, and oxidation steps. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications. For example, a 2022 paper in *Chemical Communications* detailed an efficient synthesis route utilizing microwave-assisted conditions, significantly reducing reaction times while maintaining product quality.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the molecular structure of this compound. These studies have confirmed the planar geometry of the thiophene ring and the spatial arrangement of substituents, providing insights into its electronic properties and reactivity.

Looking ahead, the versatility of 2-(tert-butylsulfamoyl)thiophene-3-carboxylic acid suggests that it will continue to be a focal point in interdisciplinary research. Its ability to bridge different scientific domains—such as materials science, pharmacology, and catalysis—positions it as a key player in driving innovation across these fields. As research progresses, new applications and improved synthetic methods are expected to emerge, further solidifying its importance in both academic and industrial settings.